Cas no 1039994-16-5 ((4-fluorophenyl)methyl(2-methylpentyl)amine)

• Product Name: (4-fluorophenyl)methyl(2-methylpentyl)amine
• CAS No: 1039994-16-5
• MF: C₁₃H₂₀FN
• MW: 209.303007125854
• CID: 5215065
• PubChem ID: 43107104
• Update Time: 2026-03-06

(4-fluorophenyl)methyl(2-methylpentyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-fluoro-N-(2-methylpentyl)-
• n-(4-Fluorobenzyl)-2-methylpentan-1-amine
• (4-fluorophenyl)methyl(2-methylpentyl)amine

• Inchi： 1S/C13H20FN/c1-3-4-11(2)9-15-10-12-5-7-13(14)8-6-12/h5-8,11,15H,3-4,9-10H2,1-2H3
• InChI Key： AIPYMBWWGRZZCD-UHFFFAOYSA-N
• SMILES： C1(CNCC(C)CCC)=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (4-fluorophenyl)methyl(2-methylpentyl)amine

Compound (4-Fluorophenyl)methyl(2-Methylpentyl)amine: A Comprehensive Overview

(4-Fluorophenyl)methyl(2-methylpentyl)amine, also known by its CAS number CAS No. 1039994-16-5, is a specialized organic compound with significant applications in various fields, including pharmaceuticals and chemical synthesis. This compound is characterized by its unique structure, which combines a fluorinated aromatic ring with an amine functional group, making it a valuable intermediate in the development of advanced chemical compounds.

The molecular structure of (4-fluorophenyl)methyl(2-methylpentyl)amine consists of a 4-fluorophenyl group attached to a methylamine moiety, which is further connected to a 2-methylpentyl chain. This configuration imparts the compound with distinct chemical properties, such as enhanced stability and reactivity, which are highly desirable in synthetic chemistry. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive molecules, particularly in the development of novel drug candidates.

One of the most notable aspects of this compound is its role in modern drug discovery. Researchers have utilized (4-fluorophenyl)methyl(2-methylpentyl)amine as a building block for constructing complex molecular architectures. For instance, its ability to participate in nucleophilic substitutions and amide bond formations has been leveraged in the creation of peptide analogs and other bioactive agents. These advancements underscore its importance in contemporary medicinal chemistry.

Recent advancements in synthetic methodologies have further enhanced the utility of this compound. For example, green chemistry approaches have been employed to optimize its synthesis process, reducing environmental impact while maintaining high yields. These efforts align with the growing emphasis on sustainable practices in the chemical industry.

In addition to its synthetic applications, (4-fluorophenyl)methyl(2-methylpentyl)amine has shown promise in material science. Its unique electronic properties make it a candidate for applications in organic electronics and advanced materials. Emerging research explores its potential as a component in semiconducting polymers and other high-performance materials.

The compound's stability under various conditions has also been extensively studied. Research indicates that it exhibits remarkable thermal stability and resistance to oxidation, making it suitable for use in demanding chemical environments. These properties further enhance its versatility across multiple disciplines.

In conclusion, (4-fluorophenyl)methyl(2-methylpentyl)amine stands as a versatile and valuable compound with wide-ranging applications. Its role as an intermediate in drug discovery, combined with its potential in material science and sustainable chemistry, positions it as a key player in advancing modern chemical research.